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Compound of Interest

Compound Name: 5,6,7,8-Tetrahydro-2-naphthol

Cat. No.: B072861

For Immediate Implementation: This document provides essential safety and logistical
guidance for researchers, scientists, and drug development professionals working with 5,6,7,8-
Tetrahydro-2-naphthol. Adherence to these protocols is critical for ensuring a safe laboratory
environment and proper chemical management.

Proper disposal of 5,6,7,8-Tetrahydro-2-naphthol is crucial to prevent environmental
contamination and ensure personnel safety. This compound is classified as an irritant to the
skin, eyes, and respiratory system.[1][2][3] Therefore, it must be handled as hazardous waste
and disposed of in accordance with all applicable federal, state, and local regulations.[4]

Hazard Identification and Personal Protective
Equipment (PPE)

Before handling or disposing of 5,6,7,8-Tetrahydro-2-naphthol, it is imperative to be aware of
its hazards and to use appropriate personal protective equipment.

Hazard Statements:
e H315: Causes skin irritation.[1][2][3]
e H319: Causes serious eye irritation.[1][2][3]

¢ H335: May cause respiratory irritation.[1][2][3]
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a

full-face shield.

To protect against splashes
and airborne particles that can

cause serious eye irritation.

Hand Protection

Nitrile or other chemically

resistant gloves.

To prevent skin contact which

may cause irritation.[1]

Body Protection

A lab coat or chemical-

resistant apron.

To protect against accidental
spills and contamination of

personal clothing.[5]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. A
respirator may be necessary if

dust is generated and

ventilation is inadequate.

To avoid inhalation of dust
particles which may cause

respiratory tract irritation.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for 5,6,7,8-Tetrahydro-2-naphthol.

Property

Value

Molecular Formula

C10H120

Molecular Weight 148.20 g/mol [2][6]

CAS Number 1125-78-6[2][6]

EC Number 214-410-4[2][6]

Melting Point 59-61 °C (lit.)[6]

Boiling Point 275-276 °C (lit.)[6]

Flash Point 113 °C (235.4 °F) - closed cupl6]

Disposal Protocol
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The proper disposal of 5,6,7,8-Tetrahydro-2-naphthol requires a systematic approach to
ensure safety and regulatory compliance.

Step 1: Waste Classification 5,6,7,8-Tetrahydro-2-naphthol and any materials contaminated
with it must be classified as hazardous waste. Do not dispose of this chemical down the drain
or in regular trash.[4]

Step 2: Waste Segregation and Collection

e Solid Waste: Collect all solid waste contaminated with 5,6,7,8-Tetrahydro-2-naphthol, such
as filter paper, contaminated gloves, and empty containers, in a designated and clearly
labeled hazardous waste container.[4]

e Liquid Waste: If 5,6,7,8-Tetrahydro-2-naphthol is in a liquid solution, collect it in a separate,
compatible container.

o Container Specifications: Use containers made of a material compatible with the waste, such
as high-density polyethylene or glass. The container must be in good condition, not leaking,
and kept tightly closed.[5][7]

Step 3: Labeling The hazardous waste container must be clearly labeled with the words
"Hazardous Waste," the full chemical name "5,6,7,8-Tetrahydro-2-naphthol,” and the
appropriate hazard pictograms (e.g., GHSO07 for "Warning").[4]

Step 4: Storage Store the sealed and labeled hazardous waste container in a cool, dry, and
well-ventilated area, away from incompatible materials such as strong oxidizing agents and
strong bases.[5][7] Follow all institutional guidelines for the storage of hazardous waste.

Step 5: Final Disposal The ultimate disposal of 5,6,7,8-Tetrahydro-2-naphthol waste must be
conducted through a licensed hazardous waste disposal company.[4] Contact your institution's
Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the
hazardous waste. They will ensure the waste is transported and disposed of in accordance with
all federal, state, and local regulations.[4]

Spill Response

In the event of a spill, follow these procedures:
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e Evacuate and Ventilate: Ensure the area is well-ventilated. For large spills, evacuate the
area and contact your institution's EHS department immediately.[4]

o Wear PPE: Wear the appropriate personal protective equipment as outlined above.

o Containment: For small spills, cover the spill with an inert absorbent material such as
vermiculite, dry sand, or earth.[4] Avoid creating dust.[5]

e Collection: Carefully sweep or scoop up the absorbed material and place it into a sealed,
labeled container for hazardous waste disposal.[4]

» Decontamination: Clean the spill area with a suitable solvent, and collect the cleaning
materials as hazardous waste.[4]

Experimental Protocols

No specific experimental protocols were cited in the safety and disposal documents referenced
for the creation of this guidance. For methodologies related to specific research applications of
5,6,7,8-Tetrahydro-2-naphthol, please refer to relevant scientific literature.

Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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